Methyl 4-(benzyloxy)-2,5-difluorobenzoate

• IUPAC Name: methyl 2,5-difluoro-4-phenylmethoxybenzoate
• InChI: InChI=1S/C15H12F2O3/c1-19-15(18)11-7-13(17)14(8-12(11)16)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key: MQVBRJLWEIFCRO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1F)OCC2=CC=CC=C2)F
• Molecular Formula: C15H12F2O3
• Molecular Weight: 278.25 g/mol

Description

Synthesis Analysis

This involves detailing the methods and processes used to synthesize the compound. It may include the starting materials, reagents, and conditions required for the synthesis.

Molecular Structure Analysis

This involves examining the molecular structure of the compound, including its geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used for this analysis.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It may include the reaction conditions, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Methyl 4-(benzyloxy)-2,5-difluorobenzoate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and as a catalyst in a variety of reactions. It has also been used as a building block for more complex molecules. This compound has been used in a variety of biochemical and physiological studies, as well as in drug development.

Mechanism of Action

The mechanism of action of Methyl 4-(benzyloxy)-2,5-difluorobenzoate is not fully understood. However, it is believed to interact with proteins and cell membranes in a variety of ways. It is thought to act as an inhibitor of enzymes, as an agonist of G-protein coupled receptors, and as an activator of ion channels.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzymes involved in the metabolism of fatty acids, which can lead to increased levels of fatty acids in the body. It has also been shown to activate certain ion channels, which can lead to increased levels of calcium in cells. Additionally, this compound has been shown to act as an agonist of G-protein coupled receptors, which can lead to a variety of physiological effects, including changes in hormone levels and blood pressure.

Advantages and Limitations for Lab Experiments

Methyl 4-(benzyloxy)-2,5-difluorobenzoate has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it easy to store and handle. Additionally, it is relatively non-toxic, making it safe to use in experiments. However, this compound also has some limitations. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic reactions.

Future Directions

Methyl 4-(benzyloxy)-2,5-difluorobenzoate has a wide range of potential future applications. It could be used in drug development, as it has been shown to interact with proteins and cell membranes in a variety of ways. Additionally, it could be used in the synthesis of more complex molecules, as it is a relatively stable compound. Finally, it could be used in studies of biochemical and physiological processes, as it has been shown to have a variety of biochemical and physiological effects.

Synthesis Methods

Methyl 4-(benzyloxy)-2,5-difluorobenzoate can be synthesized in a two-step process. The first step involves the reaction of 4-methoxybenzoyl chloride with 2,5-difluorobenzene in the presence of a base, such as sodium hydroxide. This reaction produces 4-(methoxybenzyloxy)-2,5-difluorobenzene. The second step involves the reaction of this intermediate with methyl iodide in the presence of a base, such as potassium carbonate. This reaction produces the final product, this compound.

Safety and Hazards

This involves examining the safety data for the compound, including its toxicity, flammability, and environmental impact. It may also include information on safe handling and disposal of the compound.